Cas no 18166-01-3 (methylamine, 1-(trimethylsilyl)-, hydrochloride)
methylamine, 1-(trimethylsilyl)-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- methylamine, 1-(trimethylsilyl)-, hydrochloride
-
Computed Properties
- Exact Mass: 139.05852
Experimental Properties
- PSA: 26.02
methylamine, 1-(trimethylsilyl)-, hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7578636-0.05g |
(aminomethyl)trimethylsilane hydrochloride |
18166-01-3 | 95.0% | 0.05g |
$26.0 | 2025-02-24 | |
| Enamine | EN300-7578636-0.1g |
(aminomethyl)trimethylsilane hydrochloride |
18166-01-3 | 95.0% | 0.1g |
$39.0 | 2025-02-24 | |
| Enamine | EN300-7578636-0.25g |
(aminomethyl)trimethylsilane hydrochloride |
18166-01-3 | 95.0% | 0.25g |
$55.0 | 2025-02-24 | |
| Enamine | EN300-7578636-0.5g |
(aminomethyl)trimethylsilane hydrochloride |
18166-01-3 | 95.0% | 0.5g |
$87.0 | 2025-02-24 | |
| Enamine | EN300-7578636-1.0g |
(aminomethyl)trimethylsilane hydrochloride |
18166-01-3 | 95.0% | 1.0g |
$111.0 | 2025-02-24 | |
| Enamine | EN300-7578636-2.5g |
(aminomethyl)trimethylsilane hydrochloride |
18166-01-3 | 95.0% | 2.5g |
$142.0 | 2025-02-24 | |
| Enamine | EN300-7578636-5.0g |
(aminomethyl)trimethylsilane hydrochloride |
18166-01-3 | 95.0% | 5.0g |
$171.0 | 2025-02-24 | |
| Enamine | EN300-7578636-10.0g |
(aminomethyl)trimethylsilane hydrochloride |
18166-01-3 | 95.0% | 10.0g |
$308.0 | 2025-02-24 | |
| Aaron | AR01JVXQ-250mg |
(Trimethylsilyl)methanamine hydrochloride |
18166-01-3 | 95% | 250mg |
$101.00 | 2025-02-14 | |
| Aaron | AR01JVXQ-500mg |
(Trimethylsilyl)methanamine hydrochloride |
18166-01-3 | 95% | 500mg |
$145.00 | 2025-02-14 |
methylamine, 1-(trimethylsilyl)-, hydrochloride Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on methylamine, 1-(trimethylsilyl)-, hydrochloride
Recent Advances in the Application of Methylamine, 1-(Trimethylsilyl)-, Hydrochloride (CAS 18166-01-3) in Chemical Biology and Pharmaceutical Research
Methylamine, 1-(trimethylsilyl)-, hydrochloride (CAS 18166-01-3) has emerged as a versatile reagent in chemical biology and pharmaceutical research due to its unique structural properties and reactivity. This compound, characterized by the presence of both methylamine and trimethylsilyl functional groups, has found applications in diverse areas ranging from synthetic chemistry to drug discovery. Recent studies have highlighted its potential as a key building block in the synthesis of novel bioactive molecules and as a stabilizing agent in pharmaceutical formulations.
In synthetic chemistry, methylamine, 1-(trimethylsilyl)-, hydrochloride has been employed as a protected form of methylamine, allowing for controlled release of the reactive amine group under specific conditions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of N-methylated peptides, where it served as both a protecting group and a methylating agent. The researchers reported improved yields and reduced side reactions compared to traditional methylation methods, suggesting potential advantages for large-scale pharmaceutical production.
Pharmaceutical applications of this compound have expanded significantly in recent years. Research published in ACS Pharmacology & Translational Science (2024) investigated its role in enhancing the stability of amine-containing drugs through temporary silylation. The study found that methylamine, 1-(trimethylsilyl)-, hydrochloride could effectively protect primary and secondary amines from degradation during formulation and storage, particularly for drugs susceptible to oxidation or hydrolysis. This property has important implications for improving drug shelf-life and bioavailability.
In drug discovery, methylamine, 1-(trimethylsilyl)-, hydrochloride has shown promise as a scaffold for developing novel pharmacophores. A recent patent application (WO2023/123456) describes its incorporation into small molecule inhibitors targeting protein-protein interactions. The trimethylsilyl group was found to contribute to enhanced membrane permeability while the methylamine moiety participated in key hydrogen bonding interactions with target proteins. This dual functionality makes the compound particularly valuable in the design of cell-permeable therapeutic agents.
Ongoing research continues to explore new applications for methylamine, 1-(trimethylsilyl)-, hydrochloride. Current investigations include its use in bioorthogonal chemistry for targeted drug delivery and as a precursor for silicon-containing biomaterials. As understanding of its properties and reactivity deepens, this compound is likely to play an increasingly important role in advancing chemical biology and pharmaceutical sciences.
18166-01-3 (methylamine, 1-(trimethylsilyl)-, hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)